Cas no 128758-64-5 (Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-)

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)- structure
128758-64-5 structure
Product Name:Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-
CAS No:128758-64-5
MF:C16H10F6
MW:316.241025447845
CID:1227313
PubChem ID:71340633
Update Time:2025-04-20

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(trifluoromethyl)-3-[2-[3-(trifluoromethyl)phenyl]ethenyl]benzene
    • DTXSID80767780
    • 128758-64-5
    • 1,1'-(Ethene-1,2-diyl)bis[3-(trifluoromethyl)benzene]
    • Benzene, 1,1'-(1E)-1,2-ethenediylbis[3-(trifluoromethyl)-
    • Inchi: 1S/C16H10F6/c17-15(18,19)13-5-1-3-11(9-13)7-8-12-4-2-6-14(10-12)16(20,21)22/h1-10H
    • InChI Key: QQJCDPAWZSYGFM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=CC2=CC=CC(C(F)(F)F)=C2)C=1)(F)F

Computed Properties

  • Exact Mass: 316.0687
  • Monoisotopic Mass: 316.06866929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd